![molecular formula C14H16FNO B5366314 2-(3-fluorobenzylidene)quinuclidin-3-ol](/img/structure/B5366314.png)
2-(3-fluorobenzylidene)quinuclidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-fluorobenzylidene)quinuclidin-3-ol is a chemical compound that has gained a lot of attention in the scientific community due to its potential as a therapeutic agent. It belongs to the class of quinuclidine derivatives, which are known to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 2-(3-fluorobenzylidene)quinuclidin-3-ol is not fully understood. However, it is believed to act as a modulator of neurotransmitter systems in the brain, including the dopamine, serotonin, and acetylcholine systems. It has also been shown to have an affinity for several receptors, including the 5-HT2A receptor and the D2 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are important neurotransmitters involved in mood regulation. It has also been shown to modulate the activity of the acetylcholine system, which is important for cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(3-fluorobenzylidene)quinuclidin-3-ol is its potential as a therapeutic agent for various neurological disorders. It has also been shown to have low toxicity and good bioavailability, making it a promising candidate for further development. However, one of the main limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the research on 2-(3-fluorobenzylidene)quinuclidin-3-ol. One of the main areas of research is the optimization of its therapeutic potential for various neurological disorders. This includes further studies on its mechanism of action and the development of more potent derivatives. Another area of research is the development of new synthetic methods for the production of this compound, which could lead to more efficient and cost-effective production methods. Finally, there is a need for further studies on the pharmacokinetics and pharmacodynamics of this compound, which could help to optimize its therapeutic potential and minimize any potential side effects.
Synthesis Methods
The synthesis of 2-(3-fluorobenzylidene)quinuclidin-3-ol involves the reaction of quinuclidine with 3-fluorobenzaldehyde in the presence of a suitable catalyst. The reaction proceeds through a condensation reaction, followed by reduction to yield the final product. The synthesis method has been optimized to achieve high yields and purity of the product.
Scientific Research Applications
2-(3-fluorobenzylidene)quinuclidin-3-ol has been extensively studied for its potential as a therapeutic agent. It has been shown to possess a wide range of biological activities, including anticonvulsant, antidepressant, and antipsychotic effects. It has also been studied for its potential in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.
properties
IUPAC Name |
(2Z)-2-[(3-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FNO/c15-12-3-1-2-10(8-12)9-13-14(17)11-4-6-16(13)7-5-11/h1-3,8-9,11,14,17H,4-7H2/b13-9- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJGWSGNYGCJUDX-LCYFTJDESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCC1C(C2=CC3=CC(=CC=C3)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN\2CCC1C(/C2=C/C3=CC(=CC=C3)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.